N-(3-(1H-imidazol-1-yl)propyl)-N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3,5-dimethoxybenzamide hydrochloride

• IUPAC Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-(3-imidazol-1-ylpropyl)-3,5-dimethoxybenzamide;hydrochloride
• InChI: InChI=1S/C24H26N4O3S.ClH/c1-16-6-7-17(2)22-21(16)26-24(32-22)28(10-5-9-27-11-8-25-15-27)23(29)18-12-19(30-3)14-20(13-18)31-4;/h6-8,11-15H,5,9-10H2,1-4H3;1H
• InChI Key: KHUIJVALVZCEMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=N2)N(CCCN3C=CN=C3)C(=O)C4=CC(=CC(=C4)OC)OC.Cl
• Molecular Formula: C24H27ClN4O3S
• Molecular Weight: 487.0 g/mol

Description

N-(3-(1H-imidazol-1-yl)propyl)-N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3,5-dimethoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C24H27ClN4O3S and its molecular weight is 487.02. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activities

N-(3-(1H-imidazol-1-yl)propyl)-N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3,5-dimethoxybenzamide hydrochloride and its derivatives have been studied for their potential anticancer activities. Research conducted by Duran and Demirayak (2012) focused on the synthesis of related compounds and their testing against various human tumor cell lines, revealing reasonable anticancer activity, particularly against melanoma-type cell lines (Duran & Demirayak, 2012).

Diverse Chemical Libraries

The compound has been utilized as a starting material in the generation of diverse chemical libraries. Roman (2013) used a similar compound in various alkylation and ring closure reactions to create a wide range of structurally diverse compounds (Roman, 2013).

Anticonvulsant Activity

Compounds related to this compound have been synthesized and tested for anticonvulsant activity. Soyer et al. (2004) synthesized omega-(1H-imidazol-1-yl)-N-phenylacetamide and propionamide derivatives, finding some to have significant anticonvulsant effects (Soyer, Kılıç, Erol, & Pabuccuoglu, 2004).

Radiolabelling for Imaging

The compound and its derivatives have been used in the development of radiolabelled agents for imaging purposes. Hamill et al. (1996) discussed the synthesis of related compounds for angiotensin II, AT1 receptor imaging (Hamill, Burns, Dannals, Mathews, Musachio, Ravert, & Naylor, 1996).

pKa Determination

Duran and Canbaz (2013) conducted studies to determine the acidity constants (pKa) of related compounds, crucial for understanding their behavior in different environments (Duran & Canbaz, 2013).

Electrophysiological Activity

Research on N-substituted imidazolylbenzamides, closely related to the target compound, has been conducted to explore their potential as electrophysiological agents. Morgan et al. (1990) synthesized and tested various compounds for cardiac electrophysiological activity (Morgan et al., 1990).